5-tert-butyl-1-(3-nitrophenyl)-1H-1,2,3-triazole

• IUPAC Name: 5-tert-butyl-1-(3-nitrophenyl)triazole
• InChI: InChI=1S/C12H14N4O2/c1-12(2,3)11-8-13-14-15(11)9-5-4-6-10(7-9)16(17)18/h4-8H,1-3H3
• InChI Key: XZOOXAHBVSJCDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN=NN1C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol

Description

Triazoles are a class of heterocyclic compounds that have gained significant attention due to their diverse chemical properties and applications in various fields, including pharmaceuticals, agriculture, and materials science. The specific compound , 5-tert-butyl-1-(3-nitrophenyl)-1H-1,2,3-triazole, belongs to this broad category and is expected to exhibit unique characteristics due to its functional groups.

Synthesis Analysis

The synthesis of triazole derivatives often involves catalyzed reactions that form the triazole ring. A relevant example is the acid-catalyzed tert-butylation and tritylation of 4-nitro-1,2,3-triazole, which leads to the selective synthesis of isomeric alkyl-nitro-1,2,3-triazoles through reactions with tert-butanol in concentrated sulfuric acid or catalytic sulfuric acid in benzene (Filippova et al., 2012). This methodology may provide insights into the synthesis of the specific compound of interest by illustrating the reactivity of similar molecular frameworks.

Molecular Structure Analysis

The molecular structure of triazole derivatives, including bond lengths, angles, and conformations, can be elucidated using X-ray crystallography. For instance, the crystal and molecular structure of a related compound, 1-o-nitrophenyl-3-methyl-5-tert-butylpyrazole, was determined, showing specific orientations and molecular packing that influence its properties (Bovio, 1983). Such analyses are crucial for understanding the structural basis of the chemical reactivity and interactions of triazole derivatives.

Chemical Reactions and Properties

Triazole compounds participate in a variety of chemical reactions, including nitrosylation, annulation, and coupling reactions, leading to a wide range of products with diverse properties. For example, copper(I)-catalyzed nitrosylation/annulation of enaminones with tert-butyl nitrite provides an efficient route to 1H-1,2,3-triazole 2-oxides (Wu et al., 2023). These reactions highlight the versatility of triazoles as intermediates in organic synthesis.